Cas no 151899-07-9 ((R)-2-Amino-3-cyclohexylpropanoic acid hydrochloride)

• Product Name: (R)-2-Amino-3-cyclohexylpropanoic acid hydrochloride
• CAS No: 151899-07-9
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• MDL: MFCD00190860
• CID: 99396
• PubChem ID: 56777007
• Update Time: 2025-05-19

(R)-2-Amino-3-cyclohexylpropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-cyclohexylpropanoic acid hydrochloride
• (2R)-2-amino-3-cyclohexylpropanoic acid,hydrochloride
• BETA-CYCLOHEXYL-D-ALANINE HYDROCHLORIDE,
• Cyclohexanepropanoicacid, a-amino-, hydrochloride (1:1), (aR)-
• ß-Cyclohexyl-D-alanine hydrochloride
• β-Cyclohexyl-D-alanine hydrochloride
• D-Cha-OH*HCl
• (R)-alpha-Aminocyclohexanepropionic acid hydrochloride
• D-Cha-OH·HCl
• H-D-CHA-OH HCL
• BETA-CYCLOHEXYL-D-ALANINE HCL
• H-BETA-CYCLOHEXYL-D-ALA-OH HCL
• D-CYCLOHEXYLALANINE HYDROCHLORIDE
• 3-CYCLOHEXYL-D-ALANINE HYDROCHLORIDE
• D-3-CYCLOHEXYLALANINE HYDROCHLORIDE SALT
• H-D-Cha-OH.HCl
• (R)-2-Amino-3-cyclohexylpropanoicacidhydrochloride
• CS-0096723
• QNGGSVANUAULGK-DDWIOCJRSA-N
• D75773
• (R)-2-Amino-3-Cyclohexylpropanoic Acid HCl
• AMY22674
• DS-15036
• D-Cha-OH HCl
• beta-cyclohexyl-(D)-alanine hydrochloride
• J-008863
• (2R)-2-AMINO-3-CYCLOHEXYLPROPANOIC ACID HYDROCHLORIDE
• beta-Cyclohexyl-D-alanine hydrochloride
• H-D-Cha-OH hydrochloride
• (R)-(+)-alpha-aminocyclohexanepropionic acid hydrochloride
• MFCD00190860
• 3-Cyclohexyl-D-alanine--hydrogen chloride (1/1)
• H-D-ChaOH.HCl
• EN300-203269
• SCHEMBL2654442
• (2R)-2-amino-3-cyclohexylpropanoic acid;hydrochloride
• 3-Cyclohexyl-D-alanine hydrochloride (H-D-Cha-OH.HCl)
• DTXSID10718482
• 151899-07-9
• AKOS016843529
• H-D-Cha-OH x HCl ,98%
• (R)-2-AMINO-3-CYCLOHEXYLPROPANOICACID HYDROCHLORIDE
• DB-336225

• MDL： MFCD00190860
• Inchi： 1S/C9H17NO2.ClH/c10-8(9(11)12)6-7-4-2-1-3-5-7;/h7-8H,1-6,10H2,(H,11,12);1H/t8-;/m1./s1
• InChI Key： QNGGSVANUAULGK-DDWIOCJRSA-N
• SMILES： Cl.OC([C@@H](CC1CCCCC1)N)=O

Computed Properties

• Exact Mass: 207.10300
• Monoisotopic Mass: 207.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 2.87100

Additional information on (R)-2-Amino-3-cyclohexylpropanoic acid hydrochloride

Comprehensive Guide to (R)-2-Amino-3-cyclohexylpropanoic acid hydrochloride (CAS No. 151899-07-9): Properties, Applications, and Research Insights

(R)-2-Amino-3-cyclohexylpropanoic acid hydrochloride (CAS No. 151899-07-9) is a specialized chiral amino acid derivative gaining traction in pharmaceutical and biochemical research. This compound, often referred to as a cyclohexylalanine derivative, is valued for its unique structural properties, which include a cyclohexyl side chain and a protonated amino group stabilized by hydrochloride. Its enantiomeric purity (R-configuration) makes it a critical building block in peptide synthesis and drug development, particularly for targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders.

In recent years, the demand for chiral amino acids like (R)-2-Amino-3-cyclohexylpropanoic acid hydrochloride has surged due to their role in designing peptide therapeutics and small-molecule drugs. Researchers are particularly interested in its potential applications for neurodegenerative diseases, such as Alzheimer's and Parkinson's, where modified amino acids can enhance blood-brain barrier permeability. The compound’s hydrophobicity, imparted by the cyclohexyl group, also makes it a candidate for improving drug bioavailability—a hot topic in pharmacokinetics optimization.

From a synthetic chemistry perspective, CAS No. 151899-07-9 is often utilized in asymmetric catalysis and enantioselective synthesis. Its hydrochloride salt form ensures stability during storage and handling, addressing common challenges in amino acid derivatization. Analytical techniques like HPLC and NMR spectroscopy are typically employed to verify its optical purity, a critical parameter for regulatory compliance in Good Manufacturing Practice (GMP) settings.

The compound’s relevance extends to bioconjugation and proteomics, where it serves as a linker or spacer in antibody-drug conjugates (ADCs). This aligns with the growing interest in targeted cancer therapies, a frequently searched topic in biopharmaceutical forums. Additionally, its metabolic stability makes it a subject of study in prodrug design, another trending area in drug delivery systems.

For researchers sourcing (R)-2-Amino-3-cyclohexylpropanoic acid hydrochloride, key considerations include supplier reliability, batch-to-batch consistency, and certificates of analysis (CoA). These factors are frequently highlighted in online scientific communities and marketplace reviews, reflecting user concerns about research reproducibility. Storage recommendations typically advise 2-8°C conditions to maintain longevity, a detail often queried in lab protocol discussions.

In summary, CAS No. 151899-07-9 represents a versatile tool for modern drug discovery, bridging gaps between structural biology and medicinal chemistry. Its applications in peptide engineering, CNS drug development, and bioconjugation underscore its importance in addressing contemporary healthcare challenges. As the scientific community continues to explore precision medicine, compounds like this will remain at the forefront of innovation.